Cas no 1131614-30-6 (4-(Cyclopentyloxy)-3-iodobenzoic acid)

• Product Name: 4-(Cyclopentyloxy)-3-iodobenzoic acid
• CAS No: 1131614-30-6
• MF: C₁₂H₁₃IO₃
• MW: 332.134296178818
• MDL: MFCD11110791
• CID: 1030634
• PubChem ID: 44828886
• Update Time: 2025-04-20

4-(Cyclopentyloxy)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopentyloxy)-3-iodobenzoic acid
• 4-cyclopentyloxy-3-iodobenzoic acid
• 4-cyclopentyloxy-3-iodanyl-benzoic acid
• AK133729
• CTK8E2122
• FT-0658999
• KB-145195
• SBB067987
• 1131614-30-6
• DB-060404
• AKOS015856013
• 4-(Cyclopentyloxy)-3-iodobenzoicacid
• A802872
• DTXSID90660975

• MDL： MFCD11110791
• Inchi： 1S/C12H13IO3/c13-10-7-8(12(14)15)5-6-11(10)16-9-3-1-2-4-9/h5-7,9H,1-4H2,(H,14,15)
• InChI Key： FUQGPVIVCOUPRE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OC1CCCC1

Computed Properties

• Exact Mass: 331.99094g/mol
• Monoisotopic Mass: 331.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives